N-(2-ethylphenyl)-2-(4-oxo-7-phenyl-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-(4-oxo-7-phenyl-2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• InChI: InChI=1S/C26H27N5O2S/c1-2-18-11-7-8-14-20(18)27-21(32)17-31-25(33)23-24(22(29-31)19-12-5-3-6-13-19)34-26(28-23)30-15-9-4-10-16-30/h3,5-8,11-14H,2,4,9-10,15-17H2,1H3,(H,27,32)
• InChI Key: YOTNPVKBLQYIOS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C(=O)C3=C(C(=N2)C4=CC=CC=C4)SC(=N3)N5CCCCC5
• Molecular Formula: C26H27N5O2S
• Molecular Weight: 473.6 g/mol

Description

N-(2-ethylphenyl)-2-(4-oxo-7-phenyl-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C26H27N5O2S and its molecular weight is 473.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

• Facilitation of Heterocyclic Compound Synthesis : The compound has been involved in the synthesis of a variety of heterocyclic compounds, including pyridine, pyridazine, and phthalazine derivatives. These derivatives hold significance in diverse scientific fields such as materials science, pharmaceuticals, and chemical engineering (Rady & Barsy, 2006).

• Biological Activity Studies : Thiazolo[4,5-d]pyridazinones, closely related to the specified compound, have been synthesized and tested for biological activities such as analgesic and anti-inflammatory effects. These studies are essential for drug discovery and development (Demchenko et al., 2015).

• Formation of Alternative Products : In some chemical reactions, the compound has resulted in the formation of alternative products, showcasing its reactivity and utility in organic synthesis (Krauze et al., 2007).

• Synthesis of N-substituted Derivatives : Research has been conducted on synthesizing various N-substituted derivatives of compounds similar to the specified compound. These derivatives have potential applications in microbiology and pharmacology (Khalid et al., 2016).

• Antimicrobial Activity : Novel thiazole derivatives, which are structurally related to the compound , have been synthesized and tested for their antimicrobial properties. This research contributes to the development of new antimicrobial agents (Saravanan et al., 2010).

• Aldose Reductase Inhibition : Derivatives of thiazolo[3,2-a] pyridine, related to the compound, have been studied for their inhibitory effects on aldose reductase, an enzyme involved in diabetic complications. This research has implications for the treatment of diabetes-related disorders (Areal et al., 2012).

• Discovery of Clinical Candidates for Disease Treatment : Some derivatives have been identified as potential clinical candidates for the treatment of diseases like ACAT-1 overexpression, showcasing the compound's significance in therapeutic research (Shibuya et al., 2018).

• Design and Synthesis of GyrB Inhibitors : The compound has been used in the design and synthesis of inhibitors targeting the Mycobacterium tuberculosis GyrB ATPase, an essential enzyme for bacterial growth. This research contributes to the development of new antituberculosis drugs (Jeankumar et al., 2013).